Cas no 2228864-13-7 (5,5,5-trifluoro-3-methylidenepentan-1-amine)

• Product Name: 5,5,5-trifluoro-3-methylidenepentan-1-amine
• CAS No: 2228864-13-7
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 6259413
• PubChem ID: 165785564
• Update Time: 2025-10-19

5,5,5-trifluoro-3-methylidenepentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-3-methylidenepentan-1-amine
• EN300-1928453
• 2228864-13-7

• Inchi： 1S/C6H10F3N/c1-5(2-3-10)4-6(7,8)9/h1-4,10H2
• InChI Key： BKOXXDMEXOQKTE-UHFFFAOYSA-N
• SMILES： FC(CC(=C)CCN)(F)F

Computed Properties

• Exact Mass: 153.07653381g/mol
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 5,5,5-trifluoro-3-methylidenepentan-1-amine

5,5,5-Trifluoro-3-Methylidenepentan-1-Amine: A Comprehensive Overview

The compound known as 5,5,5-trifluoro-3-methylidenepentan-1-amine, identified by the CAS number CAS No. 2228864-13-7, is a specialized organic chemical with unique structural and functional properties. This compound belongs to the class of trifluorinated amines, which have gained significant attention in recent years due to their potential applications in various fields such as pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure features a pentane backbone with a trifluoromethyl group at position 5 and a methylidene group at position 3, making it a versatile building block for chemical synthesis.

Recent studies have highlighted the importance of trifluorinated amines in drug discovery programs. The presence of fluorine atoms in the molecule contributes to enhanced lipophilicity and metabolic stability, which are desirable properties for bioactive compounds. For instance, researchers have explored the use of 5,5,5-trifluoro-3-methylidenepentan-1-amine as an intermediate in the synthesis of novel kinase inhibitors and other enzyme-targeting agents. These findings underscore the compound's potential role in developing next-generation therapeutics.

In addition to its pharmaceutical applications, 5,5,5-trifluoro-3-methylidenepentan-1-amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced polymers. For example, studies have demonstrated that derivatives of this compound can act as efficient electron transport materials in organic light-emitting diodes (OLEDs). This application leverages the compound's ability to facilitate charge transport while maintaining stability under operational conditions.

The synthesis of CAS No. 2228864-13-7 involves a multi-step process that typically begins with the preparation of an appropriate amine precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve yields and reduce reaction times compared to traditional methods.

Beyond its direct applications, trifluorinated amine compounds like 5,5,5-trifluoro-3-methylidenepentan-1-amine are valuable tools for studying fundamental chemical processes. Researchers have utilized this compound to investigate reaction mechanisms involving fluorinated intermediates. Such studies contribute to our understanding of how fluorine atoms influence reactivity and selectivity in organic reactions.

In terms of environmental considerations, the handling and disposal of CAS No. 2228864-13-7 must adhere to established safety protocols. While the compound itself is not classified as hazardous under standard conditions, its synthesis and application require careful management to ensure minimal environmental impact.

In conclusion, 5,5,5-trifluoro-3-methylidenepentan-1-amime, or CAS No. 2228864-13-7 represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for ongoing research aimed at unlocking its full potential in drug development and materials science.